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Preclinical Profile of 4SC-203

The table below summarizes the available preclinical and chemical data for 4SC-203 from a chemical

supplier's website [1].

Property Description

CAS Number 895533-09-2 [1]

Molecular Formula C₃₃H₃₈N₈O₄S [1]

Molecular Weight 642.77 g/mol [1]

Mechanism of
Action

Multi-kinase inhibitor [1]

Primary Targets Flt3, Flt3 mutants, Axl, Alk, Fak, VEGF-R2, Trk receptors [1]

Potency (IC₅₀) Low nanomolar (nM) range for primary targets [1]

In Vivo Activity Demonstrated significant antitumor activity in AML-relevant preclinical models

[1]
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Property Description

Reported Tolerability Reported as "well tolerated" in a first-in-human study in healthy volunteers [1]

Scientific Context for AML Research

To situate 4SC-203 within the broader field of AML research, here is some relevant context:

Diagnostic Standards: The diagnosis and classification of AML now follow the WHO 2022 (5th
edition) classification for hematopoietic and lymphoid tumors [2] [3]. This system emphasizes
genetic abnormalities for defining disease entities and prognosis.

Therapeutic Landscape: Recent guidelines highlight the importance of MICM (Morphology,
Immunology, Cytogenetics, and Molecular genetics) diagnostics and measurable residual
disease (MRD) monitoring for treatment decisions [2]. The field is increasingly moving towards
targeted therapies and immunotherapies.

Mechanism of Action Workflow

Based on the available preclinical data [1], the following diagram illustrates the hypothesized mechanism of

action and development context for 4SC-203 in AML:
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AML Genetic Context
(e.g., FLT3 mutations)

4SC-203
Multi-Kinase Inhibitor

Guides Target Selection

Primary Target: FLT3
(including mutants)

Potent Inhibition
(low nM)

Other Kinase Targets:
Axl, Alk, Fak, VEGF-R2, Trk

Concurrent Inhibition

Cellular Effect:
Inhibition of Pro-survival
& Proliferation Signaling

Preclinical Outcome:
Significant antitumor

activity in AML models

Current Stage:
Preclinical / Early Human Safety

Click to download full resolution via product page

> Hypothesized mechanism and development stage of 4SC-203 based on available preclinical data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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